Cas no 23017-97-2 (.δ.4-dafachronic Acid)

• Product Name: .δ.4-dafachronic Acid
• CAS No: 23017-97-2
• Molecular Formula: C₂₇H₄₂O₃
• Molecular Weight: 414.62058
• CID: 1415798
• PubChem ID: 22216313

.δ.4-dafachronic Acid Properties

Names and Identifiers

• .δ.4-Dafachronic Acid
• Δ4-Dafachronic Acid
• 3-oxo-cholest-4-en-26-oic acid
• .delta.4-Dafachronic Acid
• 3-Oxocholest-4-en-26-oic acid #
• DB-218180
• 3-keto-4-cholestene-27-oic acid
• cholest-4-en-3-one-27-oic acid
• PSXQJZDFWDKBIP-NNWQCNCGSA-N
• Q27147911
• (6R)-6-[(8S,9S,10R,13R,14S,17R)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-methylheptanoic acid
• Delta(4)-dafachronic acid
• Cholest-4-en-26-oic acid, 3-oxo-
• 3-Oxocholest-4-en-26-oic acid
• SCHEMBL1176929
• delta4-Dafachronic acid
• cholest-4-en-3-one-26-oic acid
• DTXSID501347054
• 3-keto-4-cholestene-26-oic acid
• 23017-97-2
• CHEBI:78686

• InChIKey： PSXQJZDFWDKBIP-NNWQCNCGSA-N
• Inchi： InChI=1S/C27H42O3/c1-17(6-5-7-18(2)25(29)30)22-10-11-23-21-9-8-19-16-20(28)12-14-26(19,3)24(21)13-15-27(22,23)4/h16-18,21-24H,5-15H2,1-4H3,(H,29,30)/t17-,18?,21+,22-,23+,24+,26+,27-/m1/s1
• SMILES： C[C@H](CCCC(C)C(=O)O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(=O)CC[C@]4(C)[C@H]3CC[C@]12C

Computed Properties

• Exact Mass: 414.31339520g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 414.31339520g/mol
• Heavy Atom Count: 30
• Complexity: 724
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.1
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives